Cas no 1260903-11-4 (3-Bromo-4-nitrobenzyl chloride)
1260903-11-4 structure
Product Name:3-Bromo-4-nitrobenzyl chloride
CAS No:1260903-11-4
MF:C7H5BrClNO2
MW:250.477100133896
CID:4791897
Update Time:2023-08-17
3-Bromo-4-nitrobenzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-4-nitrobenzyl chloride
- ClCC1=CC=C(C(=C1)Br)[N+](=O)[O-]
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- Inchi: 1S/C7H5BrClNO2/c8-6-3-5(4-9)1-2-7(6)10(11)12/h1-3H,4H2
- InChI Key: OUAFUDNGGZDCPP-UHFFFAOYSA-N
- SMILES: BrC1C=C(CCl)C=CC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 173
- XLogP3: 2.8
- Topological Polar Surface Area: 45.8
3-Bromo-4-nitrobenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010110-250mg |
3-Bromo-4-nitrobenzyl chloride |
1260903-11-4 | 97% | 250mg |
$494.40 | 2023-09-03 | |
| Alichem | A013010110-500mg |
3-Bromo-4-nitrobenzyl chloride |
1260903-11-4 | 97% | 500mg |
$847.60 | 2023-09-03 | |
| Alichem | A013010110-1g |
3-Bromo-4-nitrobenzyl chloride |
1260903-11-4 | 97% | 1g |
$1579.40 | 2023-09-03 |
3-Bromo-4-nitrobenzyl chloride Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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